Cas no 918638-81-0 (Benzene, (3-methyl-1-hexyn-1-yl)-)

• Product name: Benzene, (3-methyl-1-hexyn-1-yl)-
• CAS No: 918638-81-0
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 772338
• PubChem ID: 71426637

Benzene, (3-methyl-1-hexyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-methyl-1-hexyn-1-yl)-
• 3-methylhex-1-ynylbenzene
• 918638-81-0
• (3-Methylhex-1-yn-1-yl)benzene
• DTXSID40845391

• Inchi： InChI=1S/C13H16/c1-3-7-12(2)10-11-13-8-5-4-6-9-13/h4-6,8-9,12H,3,7H2,1-2H3
• InChI Key： XRQHBAWXOBBYHV-UHFFFAOYSA-N
• SMILES： CCCC(C)C#CC1=CC=CC=C1

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives